1-Methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid

• IUPAC Name: 1-methyl-4-oxocinnoline-3-carboxylic acid
• InChI: InChI=1S/C10H8N2O3/c1-12-7-5-3-2-4-6(7)9(13)8(11-12)10(14)15/h2-5H,1H3,(H,14,15)
• InChI Key: MRKGRJJAAGFLFT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=O)C(=N1)C(=O)O
• Molecular Formula: C10H8N2O3
• Molecular Weight: 204.18 g/mol
• CAS No.: 883-18-1

Description

1-Methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid is a useful research compound. Its molecular formula is C10H8N2O3 and its molecular weight is 204.185. The purity is usually 95%.
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Scientific Research Applications

Lipophilicity and pKa Measurement

1-Methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid derivatives have been studied for their physicochemical properties. Research has focused on determining their partition coefficient (log P), and dissociation constant (pKa), both experimentally and through software calculations. These studies are crucial in understanding the compound's behavior in biological systems (Lewgowd et al., 2007).

Solid Phase Synthesis

This compound has also been utilized in the synthesis of 6-acylamino-1-alkyl/aryl-4-oxo-1,4-dihydrocinnoline-3-carboxamides. These are synthesized from 6-nitro-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid and show potential as antimicrobial agents (Sereni et al., 2004).

Antimicrobial Activity

Another study reports the synthesis and antimicrobial activity of novel 1-alkoxy-1,4-dihydro-4-oxo-3-quinolinecarboxylic acids. These compounds have shown in vitro activity against gram-negative microorganisms and Staphylococcus aureus, highlighting their potential in medical applications (Agui et al., 1977).

Biological Properties

Substituted 1,4-dihydro-5-methyl-4-oxo-3-quinoline carboxylic acids have been synthesized and tested for their antibacterial activity. Introduction of a methyl group at the 5-position enhanced antibacterial activity against Gram-positive bacteria. Among these, grepafloxacin exhibited potent antibacterial activity and high distribution to the lung (Miyamoto et al., 1995).

Hydrogen Bonding Study

A study on hydrogen bonding in related compounds, 1-ethyl-2-methyl-4-oxo-1,4-dihydropyridin-3-yloxyethanoic acid and 3-(1,2-diethyl-4-oxo-1,4-dihydropyridin-3-yloxy)propanoic acid, has been conducted using 1H NMR spectroscopy and X-ray crystallography. This research provides insights into the structural properties of these compounds (Dobbin et al., 1993).

Electro-Oxidative Synthesis

An electro-oxidative formation method has been developed for synthesizing 1,4-dihydro-4-oxo-quinoline-3-carboxylic acids, demonstrating an efficient approach to produce these compounds with significant medical relevance (Torii et al., 1991).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.